2-[(Benzyloxy)methyl]-5,8-dioxaspiro[3.4]octane

• CAS RN: 545882-50-6
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 2-(phenylmethoxymethyl)-5,8-dioxaspiro[3.4]octane
• InChI: InChI=1S/C14H18O3/c1-2-4-12(5-3-1)10-15-11-13-8-14(9-13)16-6-7-17-14/h1-5,13H,6-11H2
• InChI Key: GOQUFXBGQPVONP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(O1)CC(C2)COCC3=CC=CC=C3

Description

2-[(Benzyloxy)methyl]-5,8-dioxaspiro[3.4]octane is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(Benzyloxy)methyl]-5,8-dioxaspiro[3.4]octane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(Benzyloxy)methyl]-5,8-dioxaspiro[3.4]octane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

p-Toluene sulphonic acid (2.0 gm) was added to a solution of 3-[(benzyloxy)methyl]cyclobutanone (25.0 gm, 131.6 mmol) (step b) and 1,2-ethanediol (8.98 gm, 144.7 mmol) in benzene and the reaction mixture was refluxed with removal of water through dean-stark apparatus. After about 6 hours, the reaction mixture was cooled to room temperature and washed with saturated sodium bicarbonate solution, followed by water and brine. The organic layer was dried over sodium sulphate and concentrated under reduced pressure to get a crude product, which was purified by column chromatography.